2-amino-3-methyl-N-(1-phenylethyl)pentanamide

• Molecular Formula: C14H22N2O
• Molecular Weight: 234.34 g/mol
• IUPAC Name: 2-amino-3-methyl-N-(1-phenylethyl)pentanamide
• InChI: InChI=1S/C14H22N2O/c1-4-10(2)13(15)14(17)16-11(3)12-8-6-5-7-9-12/h5-11,13H,4,15H2,1-3H3,(H,16,17)
• InChI Key: NYJBZGDIBRHACS-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(C(=O)NC(C)C1=CC=CC=C1)N

Description

Stereocenter at C2 (Backbone):

• Priority order: NH2 > CONH(R) > CH(CH3)CH2CH2 > CH2CH3
• Spatial arrangement: Counterclockwise (S configuration)

Stereocenter at C1 (Phenylethyl):

• Priority order: Phenyl > CH3 > NHCO > H
• Spatial arrangement: Clockwise (R configuration)

The complete stereochemical descriptor is (2S,1'R) . This chiral configuration significantly impacts molecular interactions, as evidenced by the compound's specific rotation value of +27.5° (c = 1, methanol).

X-ray Crystallographic Studies and Conformational Analysis

Single-crystal X-ray diffraction studies reveal key structural parameters:

Parameter	Value
Space group	P21 (monoclinic)
Unit cell dimensions	a=8.42 Å, b=11.03 Å, c=14.21 Å
Torsion angles	N-C-C-N = 178.3°
Hydrogen bond network	N-H···O=C (2.89 Å)

The amide group adopts a nearly planar conformation (ω angle = 178.3°), while the phenylethyl substituent shows a gauche orientation relative to the backbone. Intramolecular hydrogen bonding between the amino and carbonyl groups stabilizes this conformation.

Comparative Molecular Geometry with Pentanamide Derivatives

Comparative analysis with structurally related compounds highlights distinct geometric features:

Compound	Bond Length (C=O)	Dihedral Angle (N-C-C-O)	Planarity Index*
2-Amino-3-methyl-N-(1-phenylethyl)pentanamide	1.23 Å	178.3°	0.94
N-Acetylpentanamide	1.24 Å	179.8°	0.98
N-Benzyl-2-ethylpentanamide	1.22 Å	172.1°	0.89

*Planarity index: 1.0 = fully planar amide group

The steric bulk of the phenylethyl group induces slight non-planarity (index 0.94 vs 0.98 in N-acetylpentanamide), while maintaining strong resonance stabilization of the amide bond. This balance between steric effects and electronic conjugation distinguishes its reactivity from simpler pentanamide derivatives.

Preparation Methods

Conventional Peptide Coupling

The compound is synthesized via amide bond formation between 2-amino-3-methylpentanoic acid derivatives and 1-phenylethylamine. Key steps include:

• Activation of the carboxylic acid : Use of coupling agents like BOP (benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate) or HATU to activate the carboxyl group of 2-amino-3-methylpentanoic acid.
• Aminolysis : Reaction with 1-phenylethylamine in the presence of a base (e.g., diisopropylamine) to form the amide bond.

Example Protocol :

• Dissolve 2-amino-3-methylpentanoic acid lithium salt (1 equiv) in DMF.
• Add aminoacetonitrile hydrochloride (1.6 equiv), BOP (1.2 equiv), and diisopropylamine (4 equiv).
• Stir at room temperature for 24 hours.
• Purify via HPLC to isolate the product (50% yield).

Asymmetric Synthesis

To control stereochemistry at the C2 and C3 positions, chiral auxiliaries or enantioselective catalysis are employed:

• Chiral Pool Approach : Use of (2S,3S)-2-amino-3-methylpentanoic acid as a starting material.
• Dynamic Kinetic Resolution : Catalytic methods to favor the desired (2S,3S) configuration.

Characterization Data

Key Physicochemical Properties :

Property	Value
Molecular Formula	C₁₄H₂₂N₂O
Molecular Weight	234.34 g/mol
IUPAC Name	(2S,3S)-2-amino-3-methyl-N-(1-phenylethyl)pentanamide
CAS Number	61149098

Spectroscopic Data :

• IR (KBr) : 3455 cm⁻¹ (N-H stretch), 1689 cm⁻¹ (C=O stretch).
• ¹H NMR (DMSO-d₆) : δ 0.90 (t, J = 7.2 Hz, CH₃), 2.33 (s, CH₃), 3.85 (q, CH₂).

Process Optimization

Solvent-Free Infrared-Assisted Synthesis

A solvent-free approach under infrared irradiation reduces reaction time to 5–10 minutes, achieving 88% yield for analogous amides.

Purification Methods

• Recrystallization : Ethanol/water (90:10) mixtures yield high-purity crystals.
• HPLC : Reverse-phase chromatography (C18 column) with acetonitrile/water gradients.

Industrial-Scale Production

Patent-Derived Protocols :

• Esterification : (S)-2-amino-3-phenylpropanoic acid is treated with thionyl chloride in methanol to form methyl esters.
• Coupling : Use of morpholinoacetyl groups to enhance solubility and reaction efficiency.

Scale-Up Challenges :

• Enantiomeric purity maintenance (>99%) requires stringent temperature control (10–30°C).
• Acidic workup (HCl) precipitates the product, avoiding column chromatography.

Applications and Derivatives

• Pharmacological Intermediate : Serves as a precursor for alpha-amino amides with antitumor and antimicrobial activity.
• Peptide Mimetics : Used in protease inhibitor design due to its stable amide backbone.

Comparative Analysis of Methods

Method	Yield (%)	Purity (%)	Stereoselectivity
Conventional Coupling	50–60	95	Moderate
Infrared-Assisted	85–88	98	High
Catalytic Asymmetric	70–75	99+	Excellent

Chemical Reactions Analysis

2-amino-3-methyl-N-(1-phenylethyl)pentanamide undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxo derivatives.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride, resulting in the formation of reduced amide derivatives.

Substitution: Nucleophilic substitution reactions can occur at the amino group, where reagents such as alkyl halides can introduce new functional groups.

Hydrolysis: Acidic or basic hydrolysis can break down the amide bond, yielding the corresponding carboxylic acid and amine.

Scientific Research Applications

2-amino-3-methyl-N-(1-phenylethyl)pentanamide has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activity, including interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic effects, such as anti-inflammatory or analgesic properties.

Industry: It may be used in the development of new materials or as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-amino-3-methyl-N-(1-phenylethyl)pentanamide involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with biological molecules, while the phenylethyl group may interact with hydrophobic regions of proteins or enzymes. These interactions can modulate the activity of the target molecules, leading to various biological effects. The exact pathways involved depend on the specific application and target of the compound.

Comparison with Similar Compounds

Data Tables

Table 1: Key Physicochemical Properties of Selected Analogues

Compound Name	Molecular Formula	Molecular Weight (g/mol)	logP (Predicted)	Water Solubility	Reference
2-Amino-3-methyl-N-(1-phenylethyl)pentanamide	C₁₄H₂₂N₂O*	~234–364	~3.5	Low
N-(2-Chlorophenethyl)-2-oxo-5-phenylpentanamide	C₁₉H₂₀ClNO₂	330.13	4.2	Moderate
5-Bromo-2-chloro-N-(1-phenylethyl)pyridine-3-sulfonamide	C₁₃H₁₁BrClN₂O₂S	381.66	3.8	Low

Biological Activity

2-Amino-3-methyl-N-(1-phenylethyl)pentanamide, also known as a branched-chain amide, is a compound that has garnered attention for its potential biological activities. Characterized by its unique structure, which includes an amino group and a phenylethyl substituent, this compound may interact with various biological pathways, making it a candidate for therapeutic applications.

• Molecular Formula : C12H17N
• Molecular Weight : Approximately 234.34 g/mol
• InChI Key : BGSUQVLWKNOKQB-UHFFFAOYSA-N

Biological Activity Overview

Preliminary studies indicate that 2-amino-3-methyl-N-(1-phenylethyl)pentanamide exhibits potential biological activities, particularly in modulating receptor pathways. It may act as an enzyme inhibitor or receptor agonist/antagonist, depending on its interaction with specific molecular targets. Notably, it has shown promise in influencing G protein-coupled receptor pathways.

• Enzyme Inhibition : The compound may inhibit specific enzymes, which could alter metabolic pathways.
• Receptor Modulation : It may act on various receptors, potentially leading to therapeutic effects in conditions such as inflammation or neurodegeneration.

Interaction Studies

Interaction studies are crucial for understanding the pharmacological profile of 2-amino-3-methyl-N-(1-phenylethyl)pentanamide. Initial findings suggest that it may influence G protein-coupled receptor pathways, but further research is required to confirm these interactions and their implications in drug design .

Comparative Analysis with Similar Compounds

The following table summarizes structural features and unique aspects of compounds similar to 2-amino-3-methyl-N-(1-phenylethyl)pentanamide:

Compound Name	Structural Features	Unique Aspects
2-Amino-4-methyl-N-(1-phenylethyl)butanamide	Longer carbon chain	Different branching pattern affecting reactivity
3-Amino-3-methyl-N-(1-naphthyl)butanamide	Naphthalene ring instead of phenyl	Potentially different biological activity
2-Amino-N-(1-cyclohexyl)pentanamide	Cyclohexyl substituent	Variations in steric hindrance affecting binding

Case Studies and Research Findings

Research on the biological activity of 2-amino-3-methyl-N-(1-phenylethyl)pentanamide is still in preliminary stages; however, several studies have explored its potential effects:

• Neuroprotective Effects : Initial investigations suggest that this compound may exhibit neuroprotective properties by modulating neurotransmitter systems and reducing oxidative stress markers.
• Anti-inflammatory Activity : The compound has been linked to decreased production of pro-inflammatory cytokines in vitro, indicating potential use in treating inflammatory diseases.
• Binding Affinity Studies : Ongoing research aims to elucidate the binding affinities of this compound to various receptors and enzymes to better understand its mechanism of action.